Cas no 1781831-13-7 (1-(3-Bromo-2-methoxyphenyl)propan-2-one)

• Product Name: 1-(3-Bromo-2-methoxyphenyl)propan-2-one
• CAS No: 1781831-13-7
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4978811
• PubChem ID: 82622227
• Update Time: 2025-10-28

1-(3-Bromo-2-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-methoxyphenyl)propan-2-one

• Inchi： 1S/C10H11BrO2/c1-7(12)6-8-4-3-5-9(11)10(8)13-2/h3-5H,6H2,1-2H3
• InChI Key： UYLKUJPLCMGANX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)CC(C)=O

Computed Properties

• Exact Mass: 241.99424 g/mol
• Monoisotopic Mass: 241.99424 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.10
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3

Additional information on 1-(3-Bromo-2-methoxyphenyl)propan-2-one

Comprehensive Overview of 1-(3-Bromo-2-methoxyphenyl)propan-2-one (CAS No. 1781831-13-7): Properties, Applications, and Industry Insights

1-(3-Bromo-2-methoxyphenyl)propan-2-one (CAS No. 1781831-13-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated aromatic ketone derivative serves as a versatile intermediate in synthetic chemistry, particularly in the development of biologically active molecules. With the increasing demand for halogenated building blocks in drug discovery, compounds like 1-(3-Bromo-2-methoxyphenyl)propan-2-one have become crucial for structure-activity relationship (SAR) studies.

The molecular structure of 1-(3-Bromo-2-methoxyphenyl)propan-2-one combines a propan-2-one backbone with a 3-bromo-2-methoxyphenyl substituent, creating distinct electronic properties that influence its reactivity. Researchers value this compound for its ability to participate in various cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in modern medicinal chemistry. Recent publications highlight its utility in constructing heterocyclic frameworks, a hot topic in small molecule drug development.

In the context of green chemistry trends, scientists are exploring sustainable synthetic routes for 1-(3-Bromo-2-methoxyphenyl)propan-2-one derivatives. The compound's methoxy group and bromine atom offer multiple sites for further functionalization, making it valuable for combinatorial chemistry approaches. Analytical techniques such as HPLC purity analysis and NMR characterization confirm the high quality of commercially available samples, addressing the pharmaceutical industry's need for reliable synthetic intermediates.

The growing interest in 1-(3-Bromo-2-methoxyphenyl)propan-2-one reflects broader trends in precision chemical synthesis. As researchers investigate structure-property relationships in drug design, this compound provides valuable insights into how halogen substitution patterns affect molecular interactions. Its applications extend to material science, where similar structures are used in developing organic electronic materials and photoactive compounds.

Quality control standards for 1-(3-Bromo-2-methoxyphenyl)propan-2-one (CAS No. 1781831-13-7) have become increasingly stringent, with suppliers offering detailed certificates of analysis and stability data. The compound's shelf life and storage conditions are frequently searched topics among laboratory professionals, emphasizing the need for proper handling of air-sensitive reagents. Recent advancements in cryogenic storage solutions have improved long-term preservation of such specialty chemicals.

From a commercial perspective, the global market for fine chemical intermediates like 1-(3-Bromo-2-methoxyphenyl)propan-2-one continues to expand, driven by pharmaceutical R&D investments. Manufacturers are responding to demand for custom synthesis services and scale-up capabilities, particularly for GMP-grade materials. The compound's relevance in patented synthetic routes has made it a subject of intellectual property discussions in process chemistry circles.

Emerging applications of 1-(3-Bromo-2-methoxyphenyl)propan-2-one derivatives in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs) demonstrate its evolving role in cutting-edge research. These developments align with current interests in targeted protein degradation and chemical biology tools, making the compound a valuable asset for academic and industrial laboratories exploring next-generation therapeutics.